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Compound of Interest

Compound Name: EW-7195

Cat. No.: B10830266

Technical Support Center: EW-7195

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the safe handling, disposal, and effective use of
EW-7195 in experimental settings.

Frequently Asked Questions (FAQSs)

1. What is EW-7195 and what is its primary mechanism of action?

EW-7195 is a potent and selective small molecule inhibitor of the TGF-3 type | receptor kinase
(ALKS).[1][2][3][4][5] Its primary mechanism of action is to block the transforming growth factor-
beta (TGF-P) signaling pathway.[3] TGF-3 signaling is crucial in various cellular processes, and
its dysregulation is implicated in diseases like cancer.[3]

2. What is the IC50 of EW-71957?

The half-maximal inhibitory concentration (IC50) of EW-7195 for ALK5 is 4.83 nM.[2][3][5] It
exhibits high selectivity for ALK5 over other kinases like p38a, with a selectivity of over 300-
fold.[2][5]

3. What are the common research applications of EW-7195?

EW-7195 is primarily used in cancer research, particularly to study and inhibit processes like
epithelial-to-mesenchymal transition (EMT), cell motility, invasion, and metastasis.[2][3][4][5] It
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has been shown to suppress lung metastasis in breast cancer models.[2][3][4]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Inconsistent or no inhibition of

TGF-B signaling

Improper storage of EW-7195:
Compound may have
degraded due to incorrect
storage temperature or

repeated freeze-thaw cycles.

Store EW-7195 as a dry
powder at -20°C. For stock
solutions (e.g., in DMSO),
aliquot into single-use volumes
and store at -80°C to avoid
repeated freezing and thawing.
[2] Once thawed, aliquots may
be kept at 4°C for up to two

weeks.

Incorrect final concentration:
The concentration of EW-7195
used in the experiment may be
too low to elicit an inhibitory

effect.

The effective concentration
can vary between cell lines
and experimental conditions. A
typical starting concentration
for in vitro studies is between
0.5-1 uM.[5] A dose-response
experiment is recommended to
determine the optimal
concentration for your specific

model.

Poor solubility in media: EW-
7195 is poorly soluble in

agueous solutions.

Prepare a high-concentration
stock solution in a suitable
solvent like DMSO. When
preparing the final working
solution in cell culture media,
ensure that the final DMSO
concentration is low (typically
<0.5%) to avoid solvent-

induced toxicity.

Cell toxicity observed after

treatment

High concentration of EW-
7195: The concentration used
may be cytotoxic to the specific

cell line.

Perform a cell viability assay
(e.g., MTT or trypan blue
exclusion) to determine the
cytotoxic concentration of EW-
7195 for your cells. Use a

concentration that effectively
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inhibits the target pathway
without causing significant cell
death.

Solvent toxicity: The
concentration of the solvent
(e.g., DMSO) in the final
working solution may be too
high.

Ensure the final concentration
of the solvent is below the
toxic threshold for your cells.
Include a vehicle control
(media with the same
concentration of solvent) in

your experiments to account

for any solvent-related effects.

Difficulty dissolving EW-7195

powder

Inappropriate solvent: The
chosen solvent may not be
suitable for dissolving EW-
7195.

EW-7195 is soluble in DMSO.
[6] For in vivo studies,
specialized formulations using
agents like sodium
carboxymethyl cellulose (CMC-
Na) or Tween 80 may be
necessary to improve solubility
and bioavailability.[6]

Experimental Protocols & Data

Key Experimental Parameters

Parameter Value Reference
Target TGF-( type | receptor (ALK5) [L1121[31[41[5]
IC50 4.83 nM [21[31[5]
Purity >98% (HPLC) [1]
Molecular Weight 406.45 g/mol [1]

Storage (Powder) -20°C [1]

Storage (Stock Solution)

-80°C (up to 6 months), -20°C
(up to 1 month)

[2]
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General In Vitro Experimental Workflow

A general workflow for an in vitro experiment using EW-7195 to study its effect on TGF-[3
induced signaling is outlined below.
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A general workflow for in vitro experiments with EW-7195.

TGF-B/Smad Signaling Pathway and Inhibition by EW-
7195

The diagram below illustrates the canonical TGF-3/Smad signaling pathway and the point of
inhibition by EW-7195.
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Inhibition of the TGF-/Smad pathway by EW-7195.
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Best Practices for Handling and Disposal

Handling:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling EW-7195.

o Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume
hood, to minimize inhalation exposure.

e Avoid Contact: Avoid direct contact with skin, eyes, and clothing. In case of accidental
contact, follow standard first aid procedures.

 Aliquoting: For stock solutions, it is recommended to aliquot into single-use vials to prevent
contamination and degradation from repeated freeze-thaw cycles.

Disposal:

As a specific Safety Data Sheet (SDS) for EW-7195 is not readily available, follow your
institution's and local regulations for the disposal of chemical waste.

e General Guidance: Dispose of unused EW-7195 and any contaminated materials (e.g.,
pipette tips, tubes) as chemical waste. Do not discard down the drain or in regular trash.

o Consult Safety Officer: Consult with your institution's Environmental Health and Safety (EHS)
department or designated safety officer for specific disposal protocols. They can provide
guidance based on the chemical properties and local regulations.

o Waste Collection: Use designated and properly labeled containers for chemical waste
collection.

Disclaimer: The information provided here is for research purposes only and is not intended for
human or diagnostic use.[1] Researchers should always consult their institution's safety
guidelines and exercise caution when handling any chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b10830266?utm_src=pdf-custom-synthesis
https://www.mybiosource.com/biochemical/ew-7195/3601431
https://www.medchemexpress.com/ew-7195.html
https://www.medchemexpress.com/literature/ew-7195-is-a-specific-alk5-tgf%CE%B2r1-inhibitor-with-anti-metastasis-activity.html
https://pubmed.ncbi.nlm.nih.gov/21852112/
https://pubmed.ncbi.nlm.nih.gov/21852112/
https://www.glpbio.com/ew-7195.html
https://www.dbaitalia.it/cataloghi/catalogo_402.pdf
https://www.benchchem.com/product/b10830266#best-practices-for-handling-and-disposing-of-ew-7195
https://www.benchchem.com/product/b10830266#best-practices-for-handling-and-disposing-of-ew-7195
https://www.benchchem.com/product/b10830266#best-practices-for-handling-and-disposing-of-ew-7195
https://www.benchchem.com/product/b10830266#best-practices-for-handling-and-disposing-of-ew-7195
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10830266?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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